Cas no 1344788-63-1 (3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one)

• Product Name: 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one
• CAS No: 1344788-63-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 6124647
• PubChem ID: 165874327
• Update Time: 2025-06-13

3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one
• EN300-1126605
• 1344788-63-1

• Inchi： 1S/C10H12O3/c1-3-12-7-8(2)10(11)9-5-4-6-13-9/h4-7H,3H2,1-2H3/b8-7+
• InChI Key： DJOQKAGJIWSPOM-BQYQJAHWSA-N
• SMILES： O(CC)/C=C(\C)/C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one

Recent Advances in the Study of 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one (CAS: 1344788-63-1): A Comprehensive Research Brief

The compound 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one (CAS: 1344788-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound, characterized by its furan and enone moieties, exhibits unique chemical properties that make it a promising candidate for drug development and other biomedical applications.

Recent studies have explored the synthetic pathways for 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one, highlighting its efficient production through multi-step organic reactions. Researchers have optimized conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's structural features, including the ethoxy and methyl groups, contribute to its stability and reactivity, making it a versatile intermediate in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one exhibits moderate antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. Its mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and membrane permeability assays. These findings position the compound as a potential lead for developing novel antibiotics, particularly in the face of rising antibiotic resistance.

Further research has delved into the compound's potential anticancer properties. In vitro studies using human cancer cell lines have demonstrated that 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one induces apoptosis via the mitochondrial pathway, as indicated by caspase activation and cytochrome c release. Notably, the compound shows selectivity toward cancer cells, sparing normal cells at comparable concentrations. These results underscore its potential as a chemotherapeutic agent, though further in vivo studies are warranted to validate these effects.

Beyond its antimicrobial and anticancer activities, 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one has also been investigated for its anti-inflammatory properties. Animal models of inflammation have revealed that the compound can significantly reduce pro-inflammatory cytokine levels, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases. The exact molecular targets remain under investigation, but preliminary data point to modulation of NF-κB signaling pathways.

In conclusion, 3-ethoxy-1-(furan-2-yl)-2-methylprop-2-en-1-one (CAS: 1344788-63-1) represents a multifaceted compound with promising applications in drug discovery and development. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable subject for ongoing and future research. Further studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in preclinical and clinical settings.